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Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

Chemical Identity and Basic Properties

The table below summarizes the core identifying information and the limited available data for pyrecatechol

sulfate.

Property Category Details

| IUPAC Name / Synonyms | * (2-Hydroxyphenyl)oxidanesulfonic acid ¢ 2-Hydroxyphenyl hydrogen sulfate
* 1,2-Benzenediol, 1-(hydrogen sulfate) [1] [2] [3] | | CAS Number | 4918-96-1 [2] [3] | | Molecular
Formula / Weight | CqgHgOsS / 190.17 g'mol™ [1] [2] [3] | | Appearance | White solid [1] | | Storage &
Handling | Store at 2-8°C [1] [2]. It is classified as a combustible solid and can cause skin and eye irritation
[1]. | | Solubility Data | Information not found in the search results. | | Stability Data (e.g., pH, thermal) |

Detailed quantitative information not found in the search results. |

Key Data Gaps and Alternative Strategies

A major challenge is the absence of quantitative solubility and stability data for pyrocatechol sulfate. The
parent compound, catechol (or pyrocatechol), is highly soluble in water (312 g/L at 20 °C) [4], but this

cannot be directly extrapolated to the sulfate metabolite.
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To proceed with your research, consider these alternative approaches:

e Consult Specialized Databases: Technical data for research chemicals is often housed in
commercial scientific databases like SciFinder and Reaxys, which may have more detailed
information.

e Experimental Determination: Given the lack of public data, you may need to determine the solubility
and stability profiles through laboratory experiments.

¢ Literature on Analogues: Reviewing studies on structurally similar phenolic sulfates could provide
useful, though indirect, insights.

Biological Context and Significance

Despite the lack of physicochemical data, pyrocatechol sulfate is recognized as a biologically significant
molecule in metabolomics and microbiome research [1]. The following diagram illustrates its reported

biological roles and origins.
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Biological pathway of pyrocatechol sulfate, from origin to function, based on metabolomics research [1]

[3].

Suggested Experimental Workflow

To address the data gaps, here is a proposed high-level experimental workflow for determining solubility and

stability.

1. Sample Preparation
(Pyrocatechol Sulfate, 295% Purity)

Click to download full resolution via product page

Proposed experimental workflow to characterize the solubility and stability of pyrocatechol sulfate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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